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Compound of Interest

Compound Name: 4-(Imidazol-1-yl)phenol

Cat. No.: B155665 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the high-purity synthesis of

4-(Imidazol-1-yl)phenol, a key reagent in various biochemical assays. The featured method is

a robust two-step synthesis involving an Ullmann condensation followed by a demethylation

reaction, yielding a product with high purity and a white appearance, which is crucial for

sensitive applications.[1]

Introduction
4-(Imidazol-1-yl)phenol is a critical component in enhanced chemiluminescence (ECL)

immunoassays, where it acts as a signal enhancer for the horseradish peroxidase (HRP)-

luminol system.[2][3] Its purity is paramount, as impurities can interfere with the assay's

sensitivity and reproducibility. Traditional synthesis methods often result in products with

residual copper ions and a discolored appearance (e.g., grayish-green or pale yellow), which

can be detrimental to assay performance.[1] The method detailed below overcomes these

limitations, providing a product with a purity of up to 99.8%.[1]
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Property Value Reference

Molecular Formula C₉H₈N₂O [4]

Molecular Weight 160.17 g/mol [4]

Appearance
White to off-white

powder/crystal
[1]

Melting Point 204-206 °C [4]

CAS Number 10041-02-8 [4]

High-Purity Synthesis Protocol
The synthesis of high-purity 4-(Imidazol-1-yl)phenol is achieved through a two-step process,

which is outlined below. This method is advantageous as it avoids the use of p-bromophenol,

which in older Ullmann reactions, leads to products with copper ion residues and undesirable

coloration.[1]

Synthesis Workflow Diagram
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Step 1: Ullmann Condensation

Step 2: Demethylation
Purification

p-Bromoanisole

Ullmann Reaction
(Cu₂O, Cs₂CO₃, NMP, 120°C, 12h)

Imidazole

1-(4-Methoxyphenyl)
-1H-imidazole

Demethylation
(BBr₃, CH₂Cl₂, 20-30°C, 6-12h) 4-(Imidazol-1-yl)phenol Recrystallization

(tert-Butanol)
High-Purity Product

(>99.5%)
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Chemiluminescent Immunoassay Steps

Role of 4-(Imidazol-1-yl)phenol

1. Antigen Coating

2. Blocking

3. Sample Incubation
(Primary Antibody)

4. Secondary Antibody Incubation
(HRP-conjugated)

5. Substrate Addition
(Luminol, H₂O₂, Enhancer)

6. Signal Detection
(Luminometer)

4-(Imidazol-1-yl)phenol
(Enhancer)

Signal Amplification

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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